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Compound of Interest

N-tetradecanoyl-L-Homoserine
Compound Name:
Lactone

Cat. No.: B563324

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tetradecanoyl-L-Homoserine Lactone (C14-HSL) is a key N-acyl homoserine lactone
(AHL) signaling molecule involved in bacterial quorum sensing. Quorum sensing is a cell-to-cell
communication mechanism that allows bacteria to coordinate gene expression based on
population density.[1][2] C14-HSL, a long-chain AHL, plays a crucial role in regulating various
bacterial behaviors, including biofilm formation, virulence factor production, and motility.[3][4]
Accurate and consistent preparation of C14-HSL stock solutions is critical for obtaining reliable
and reproducible results in experimental settings. This document provides detailed protocols for
the preparation, storage, and handling of C14-HSL stock solutions.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for the
preparation of N-tetradecanoyl-L-Homoserine Lactone stock solutions.
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Parameter Value Solvents Notes
Molecular Weight 311.46 g/mol [5] -

Dimethylformamide Long-chain AHLs
Solubility ~30 mg/mL[3] (DMF), Dimethyl have lower solubility in

sulfoxide (DMSO)

agueous solutions.

~10 mg/mL[3]

Phosphate-Buffered
Saline (PBS, pH 7.2)

[3]

Aqueous solutions are
not recommended for

long-term storage.[1]

Recommended

Solvents

DMSO, DMF

Ethanol and other
primary alcohols are
not recommended as
they can open the

lactone ring.[6]

Storage Temperature

-20°C (long-term)[3][5]
[7]

For stock solutions in

organic solvents.

Aliquoting is
recommended to
avoid repeated freeze-

thaw cycles.

-80°C (extended long-
term)[8]

For stock solutions in

organic solvents.

Stability

> 4 years[3]

When stored properly
as a powder or in an
appropriate organic
solvent at -20°C.

Experimental Protocols

Materials

» N-tetradecanoyl-L-Homoserine Lactone (powder)

e Anhydrous Dimethyl sulfoxide (DMSO), sterile-filtered

¢ Anhydrous Dimethylformamide (DMF), sterile-filtered
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 Sterile, amber microcentrifuge tubes or vials
o Calibrated analytical balance

» Sterile, disposable syringe filters (0.22 um, PTFE membrane recommended for organic
solvents)

» Pipettes and sterile, filtered pipette tips
e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of N-tetradecanoyl-L-
Homoserine Lactone in DMSO.

» Pre-weighing Preparations:

o Ensure the analytical balance is calibrated and level.

o Place a sterile, empty microcentrifuge tube on the balance and tare to zero.
e Weighing the Compound:

o Carefully weigh the desired amount of N-tetradecanoyl-L-Homoserine Lactone powder
into the tared tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.115 mg of the compound (Molecular Weight = 311.46 g/mol ).

e Dissolving the Compound:

o Add the appropriate volume of sterile-filtered, anhydrous DMSO to the tube containing the
powder. For a 10 mM solution from 3.115 mg, add 1 mL of DMSO.

o Close the tube tightly and vortex thoroughly for at least 1-2 minutes to ensure the
compound is completely dissolved. Gentle warming in a 37°C water bath can aid in
solubilization if necessary, but avoid excessive heat.
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 Sterile Filtration (Optional but Recommended for Cell Culture):

o If the stock solution will be used in cell culture experiments, sterile filtration is
recommended.

o Draw the solution into a sterile syringe.
o Attach a 0.22 um sterile syringe filter (PTFE membrane) to the syringe.

o Dispense the solution through the filter into a new sterile, amber microcentrifuge tube or
vial. This step helps to remove any potential microbial contaminants.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile, amber microcentrifuge
tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for long-term storage. For extended storage (months to years),
-80°C is recommended.[8]

Diagrams
Experimental Workflow for Stock Solution Preparation
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Workflow for N-tetradecanoyl-L-Homoserine Lactone Stock Solution Preparation
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Caption: Workflow for N-tetradecanoyl-L-Homoserine Lactone Stock Solution Preparation.
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Signaling Pathway of N-tetradecanoyl-L-Homoserine
Lactone in Quorum Sensing

AHL-Mediated Quorum Sensing Pathway

C14-HSL (Low Density)

Diffusion across
cell membrane

4 Bacterial Cell

Syness @

C14-HSL (High Density)

ctivation

Click to download full resolution via product page

Caption: AHL-Mediated Quorum Sensing Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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